Cas no 508-77-0 (Cymarin)

• Product Name: Cymarin
• CAS No: 508-77-0
• Molecular Formula: C₃₀H₄₄O₉
• Molecular Weight: 548.66496
• MDL: MFCD00003669
• CID: 370415
• PubChem ID: 57648403

Cymarin Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-, (3b,5b)-
• Card-20(22)-enolide,3-[(2,6-dideoxy-3-O-methyl-b-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-o...
• Cymarin
• STROPHANTHIN K
• alvonalmr
• CIMARIN
• K STROPHANTHIN
• KOMBETIN
• K-STROPHANTHIN-A
• K-Strophanthidin-D-cymaroside
• K-Strophanthin-α
• (3beta,5beta)-3-[(2,6-Dideoxy-3-O-methyl-beta-D-ribo-hexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
• Cymarine
• K-Strophanthin-alpha
• NSC 7522
• Strophantin K
• WV 90043a
• Alvonal MR

• MDL： MFCD00003669
• InChIKey： XQCGNURMLWFQJR-ZNDDOCHDSA-N

Computed Properties

• Exact Mass: 548.29900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 5
• Heavy Atom Count: 39
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0。8
• Surface Charge: 0
• Topological Polar Surface Area: 132

Experimental Properties

• LogP: 2.43330
• PSA: 131.75000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 540.83°C (rough estimate)
• Melting Point: 185-187 ºC (ethanol )
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: D20 +39.2° (methanol); D22 +39.0° (c = 1.7 in chloroform)
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),